2-(Dimethylamino)ethyl carbamimidate

• CAS No.: 176962-95-1
• Molecular Formula: C5H13N3O
• Molecular Weight: 131.179
• IUPAC Name: 2-(dimethylamino)ethyl carbamimidate
• InChI: InChI=1S/C5H13N3O/c1-8(2)3-4-9-5(6)7/h3-4H2,1-2H3,(H3,6,7)
• InChI Key: KDKCPOFMIOXTPG-UHFFFAOYSA-N
• SMILES: CN(C)CCOC(=N)N
• Synonyms: Carbamimidic acid, 2-(dimethylamino)ethyl ester (9CI)

Description

2-(Dimethylamino)ethyl carbamimidate (CAS: 65150-83-6), also known as ethyl N-[2-(methylamino)-2-methyliminoethyl]carbamate, is a carbamate derivative featuring a dimethylaminoethyl group. Its molecular formula is C₇H₁₅N₃O₂, and it is primarily utilized as a chemical intermediate in pharmaceutical and polymer synthesis . The compound’s structure combines a carbamimidate moiety with a tertiary amine, enabling dual reactivity in nucleophilic and electrophilic reactions.

Comparison with Similar Compounds

Ethyl N-[2-(Methylamino)-2-Methyliminoethyl]carbamate (Same Compound)

This compound is structurally identical to 2-(dimethylamino)ethyl carbamimidate and serves as a precursor for quaternary ammonium salts. Its carbamimidate group (-NH-C(=N)-O-) distinguishes it from standard carbamates, offering enhanced reactivity in imine-forming reactions .

2-(Diethylamino)ethyl N,N-Diethylcarbamate

This analog replaces dimethylamino groups with diethylamino substituents. The increased steric bulk of diethyl groups reduces its solubility in polar solvents compared to the dimethyl derivative. It is used in niche polymer applications, where lipophilicity is prioritized .

Table 1: Comparison of Carbamimidate Derivatives

Property	2-(Dimethylamino)ethyl Carbamimidate	2-(Diethylamino)ethyl Carbamate
Molecular Formula	C₇H₁₅N₃O₂	C₉H₁₉N₃O₂
Boiling Point	Not reported	~220°C (estimated)
Solubility	High in polar solvents	Moderate in organic solvents
Primary Application	Pharmaceutical intermediates	Specialty polymers
Key Reactivity	Nucleophilic imine formation	Electrophilic alkylation
Reference

Dimethylaminoethyl Esters

2-(Dimethylamino)ethyl Methacrylate

Used in resin cements as a co-initiator, this methacrylate ester exhibits lower reactivity (degree of conversion: ~70%) compared to benzoate analogs. However, its polymerization efficiency improves significantly with diphenyliodonium hexafluorophosphate (DPI), enhancing crosslinking in dental resins .

2-(Dimethylamino)ethyl Acetate

This acetate ester (CAS: 1421-89-2) is less reactive in polymerization but serves as a precursor for cationic flocculants in water treatment. Unlike the carbamimidate, it lacks imine-forming capability, limiting its utility in pharmaceutical synthesis .

Table 2: Reactivity of Dimethylaminoethyl Derivatives in Resins

Compound	Degree of Conversion (%)	DPI Enhancement Effect	Physical Properties
2-(Dimethylamino)ethyl Methacrylate	70–75	High (+15–20%)	Moderate
Ethyl 4-(Dimethylamino) Benzoate	85–90	Low (+5%)	Superior
2-(Dimethylamino)ethyl Carbamimidate	Not tested	Not tested	Theoretical superior stability
Reference

Diethylaminoethyl Derivatives

2-(Diethylamino)ethyl Chloride Hydrochloride

A quaternary ammonium precursor, this compound (CAS: 42344-79-8) is critical in synthesizing cationic surfactants. Compared to the dimethylaminoethyl carbamimidate, its diethyl groups increase lipid solubility, making it more suitable for drug delivery systems .

2-(Diethylamino)ethyl Acrylate

This acrylate derivative forms copolymers with acrylamide for flocculants. Its reactivity profile is distinct from carbamimidates, favoring radical polymerization over nucleophilic substitution .

Research Findings and Key Insights

• Reactivity in Polymer Chemistry: Ethyl 4-(dimethylamino) benzoate outperforms 2-(dimethylamino)ethyl methacrylate in resin cements, achieving ~90% conversion versus ~75%. DPI enhances methacrylate-based resins but has negligible effects on benzoates .
• Quaternary Ammonium Salt Synthesis: 2-(Dimethylamino)ethyl carbamimidate’s imine group allows efficient quaternization, whereas ester-based analogs (e.g., acrylates) require harsher conditions .
• Steric and Electronic Effects: Diethylamino groups hinder solubility but improve membrane permeability in drug candidates, whereas dimethylamino derivatives offer better aqueous compatibility .